Cas no 1856283-11-8 (1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea)

• Product Name: 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea
• CAS No: 1856283-11-8
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6492999
• PubChem ID: 165459557
• Update Time: 2025-05-19

1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea Chemical and Physical Properties

Names and Identifiers

• EN300-740560
• 1-[3-(aminomethyl)cyclopentyl]-3-tert-butylurea
• 1856283-11-8
• 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea

• Inchi： 1S/C11H23N3O/c1-11(2,3)14-10(15)13-9-5-4-8(6-9)7-12/h8-9H,4-7,12H2,1-3H3,(H2,13,14,15)
• InChI Key： XYDLPTLFQCWNOS-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)NC1CCC(CN)C1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea

Recent Advances in the Study of 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea (CAS: 1856283-11-8)

The compound 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea (CAS: 1856283-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and tert-butylurea moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea may interact with enzymes or receptors involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a particular kinase implicated in neuroinflammation, suggesting potential applications in treating conditions like Alzheimer's disease.

The synthesis of 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea has also been optimized in recent years. A novel synthetic route, reported in Organic Letters (2022), highlights a more efficient and scalable method, reducing the number of steps and improving yield. This advancement is critical for large-scale production and further preclinical testing. The improved synthesis also allows for the generation of analogs, enabling structure-activity relationship (SAR) studies to refine the compound's efficacy and selectivity.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been investigated. A 2023 pharmacokinetic study in animal models revealed favorable absorption and distribution profiles, with moderate metabolic stability. These findings, published in Drug Metabolism and Disposition, underscore the compound's viability as a lead candidate for oral administration. However, further optimization may be required to enhance its half-life and reduce potential off-target effects.

Looking ahead, the research community is keen to explore the clinical translation of 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into Phase I trials. The compound's dual potential as both a therapeutic agent and a chemical probe for target validation makes it a valuable asset in drug discovery pipelines. Future studies will likely focus on elucidating its precise mechanism of action and identifying biomarker signatures for patient stratification.

In conclusion, 1-[3-(Aminomethyl)cyclopentyl]-3-tert-butylurea (CAS: 1856283-11-8) represents a promising avenue for innovative drug development. Its recent advancements in synthesis, pharmacological characterization, and pharmacokinetic evaluation highlight its potential to address unmet medical needs. Continued research and collaboration will be essential to fully realize its therapeutic benefits.